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Compound of Interest

Compound Name: Amino-PEG10-acid

Cat. No.: B3247408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Amino-PEG10-acid, a heterobifunctional linker critical in the development of advanced

therapeutics such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug

Conjugates (ADCs). Adherence to the protocols and safety measures outlined in this document

is essential for ensuring a safe laboratory environment and the integrity of experimental

outcomes.

Chemical and Physical Properties
Amino-PEG10-acid is a polyethylene glycol (PEG) derivative featuring a terminal primary

amine and a carboxylic acid group, separated by a 10-unit PEG spacer. This structure imparts

hydrophilicity, making it a valuable tool for improving the solubility and pharmacokinetic

properties of conjugated molecules.[1][2]
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Property Data Source(s)

Chemical Formula C23H47NO12 --INVALID-LINK--[3]

Molecular Weight 529.62 g/mol --INVALID-LINK--[3]

CAS Number 196936-04-6, 2170987-85-4
--INVALID-LINK--, --INVALID-

LINK--[4]

Physical Form White solid --INVALID-LINK--

Solubility
Soluble in MeOH, DMF, and

DMSO
--INVALID-LINK--

Hazard Identification and Safety Precautions
While a complete, official Safety Data Sheet (SDS) for Amino-PEG10-acid is not consistently

available across all suppliers, information from related compounds and supplier data provides

guidance on potential hazards. The primary hazards are associated with skin and eye irritation,

and potential respiratory tract irritation from dust.

A Safety Data Sheet for the related compound Amino-PEG10-amine indicates that it is harmful

if swallowed and very toxic to aquatic life. Given the structural similarity, it is prudent to handle

Amino-PEG10-acid with similar precautions.

GHS Hazard Statements (based on related compounds):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Amino-PEG10-
acid.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Nitrile or other appropriate chemical-resistant

gloves. Inspect gloves for integrity before and

during use.

Body Protection
A lab coat should be worn at all times. For larger

quantities, consider a chemical-resistant apron.

Respiratory

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.

Handling, Storage, and Disposal
Handling

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust.

Avoid contact with skin and eyes.

Use non-sparking tools and minimize dust generation.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended long-term storage is at -20°C.
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Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Disposal
Dispose of waste in accordance with local, state, and federal regulations. Due to the potential

for aquatic toxicity, avoid release to the environment.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocols and Applications
Amino-PEG10-acid is a key linker in the synthesis of PROTACs. The following section outlines

a generalized experimental workflow for its use in this application.

General PROTAC Synthesis Workflow
The synthesis of a PROTAC using a PEG linker like Amino-PEG10-acid typically involves a

multi-step process. The bifunctional nature of the linker allows for the sequential conjugation of
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a ligand for the protein of interest (POI) and a ligand for an E3 ubiquitin ligase.

Step 1: Activation of Carboxylic Acid

Step 2: Conjugation to First Ligand

Step 3: Conjugation to Second Ligand
Step 4: Purification

Amino-PEG10-acid
Activated PEG LinkerActivation

Activating Agent
(e.g., HATU, EDC)

Linker-E3 Ligase Conjugate

Amide Bond Formation

E3 Ligase Ligand
(with amine group)

Final PROTAC Molecule

Amide Bond Formation
(via PEG amine)

Protein of Interest (POI) Ligand
(with carboxylic acid) Crude PROTAC Purified PROTAC

Chromatography
(e.g., HPLC)
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A generalized workflow for the synthesis of a PROTAC molecule using Amino-PEG10-acid.

Signaling Pathway of PROTAC Action
Once synthesized, the PROTAC molecule facilitates the degradation of a target protein by

hijacking the cell's ubiquitin-proteasome system.
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The mechanism of action for a PROTAC, leading to targeted protein degradation.

Conclusion
Amino-PEG10-acid is a versatile and valuable tool in modern drug discovery and

development. Its hydrophilic properties and bifunctional nature make it an ideal linker for

creating complex bioconjugates. However, its safe use requires a thorough understanding of its
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potential hazards and the implementation of appropriate safety protocols. By following the

guidelines outlined in this technical guide, researchers can minimize risks and effectively utilize

Amino-PEG10-acid in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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